Cas no 2287299-41-4 ([3-(3-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)

• Product Name: [3-(3-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• CAS No: 2287299-41-4
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5982777
• PubChem ID: 137944372
• Update Time: 2025-10-19

[3-(3-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6760557
• 2287299-41-4
• [3-(3-methoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
• [3-(3-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• Inchi： 1S/C13H17NO/c1-15-11-4-2-3-10(5-11)13-6-12(7-13,8-13)9-14/h2-5H,6-9,14H2,1H3
• InChI Key： PFWYGOZILADPDM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C12CC(CN)(C1)C2

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on [3-(3-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

Exploring the Potential of [3-(3-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287299-41-4) in Modern Research

The compound [3-(3-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287299-41-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This bicyclic derivative, characterized by its methoxyphenyl and methanamine functional groups, offers a promising scaffold for drug discovery and chemical synthesis. Researchers are particularly interested in its role as a bioactive intermediate, which could pave the way for novel therapeutics targeting neurological and metabolic disorders.

One of the most intriguing aspects of CAS No. 2287299-41-4 is its bicyclo[1.1.1]pentane core, a rigid structure that enhances molecular stability and bioavailability. This feature aligns with current trends in medicinal chemistry, where three-dimensional frameworks are increasingly favored over flat aromatic systems. The compound’s methoxy group further contributes to its versatility, enabling interactions with various biological targets. Such properties make it a subject of interest for studies on central nervous system (CNS) modulation and enzyme inhibition, topics frequently searched in academic and industrial databases.

In the context of AI-driven drug discovery, [3-(3-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine exemplifies how computational tools can identify structurally novel candidates. Searches for "bicyclic compounds in drug design" or "small molecule CNS agents" often highlight its relevance. Additionally, its synthetic accessibility and scalable production methods are frequently discussed in forums focused on green chemistry and sustainable synthesis, addressing growing environmental concerns in the pharmaceutical industry.

Beyond therapeutics, CAS No. 2287299-41-4 has potential applications in advanced materials. Its rigid backbone could contribute to the development of high-performance polymers or liquid crystals, areas where users often search for "innovative organic building blocks." The compound’s amine functionality also opens doors for covalent organic frameworks (COFs), a hot topic in materials science due to their porosity and customizable properties.

As research progresses, the demand for detailed spectroscopic data and safety profiles of [3-(3-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine continues to rise. Queries like "NMR characterization of bicyclo[1.1.1]pentane derivatives" or "toxicology studies of methanamine compounds" reflect this need. Collaborative efforts between academia and industry are essential to unlock the full potential of this compound while adhering to regulatory standards and ethical research practices.

In summary, CAS No. 2287299-41-4 represents a convergence of structural innovation and multidisciplinary utility. Whether in drug development or material engineering, its study addresses both scientific curiosity and practical challenges, making it a compelling subject for future investigations.